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Compound of Interest

Compound Name: Glycochenodeoxycholic acid-d4

Cat. No.: B593819 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides immediate, essential safety and

logistical information for handling Glycochenodeoxycholic acid-d4, including detailed

operational procedures and disposal plans to foster a secure and productive research

environment.

Chemical and Physical Properties
A clear understanding of the substance's properties is the foundation of safe handling.
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Property Information

Chemical Name Glycochenodeoxycholic acid-d4

Synonyms GCDCA-d4

Appearance Crystalline solid

Molecular Formula C₂₆H₃₉D₄NO₅

Formula Weight 453.7 g/mol

Solubility

Soluble in ethanol (approx. 1 mg/ml), DMSO

(approx. 10 mg/ml), and dimethyl formamide

(DMF) (approx. 10 mg/ml).[1]

Storage Temperature -20°C[1]

Stability ≥ 2 years at -20°C[1]

Hazard Identification

Not classified as hazardous according to GHS in

some SDS, but may be harmful if swallowed,

and may cause skin and eye irritation.[2][3] To

the best of our knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Glycochenodeoxycholic acid-d4 to minimize exposure and ensure personal safety.
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PPE Category Specifications and Standards

Hand Protection

Nitrile or butyl rubber gloves should be worn.

Gloves must be inspected prior to use and

removed using the proper technique to avoid

skin contact.[2] Contaminated gloves should be

disposed of as chemical waste.

Eye Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles are

required.[2] For tasks with a higher risk of

splashing, a full-face shield should be worn in

addition to safety goggles.[4]

Body Protection

A lab coat is required at all times.[5] For

procedures with a higher risk of contamination,

consider a disposable gown or apron.

Respiratory Protection

Work should be conducted in a well-ventilated

area or a chemical fume hood to avoid

inhalation of dust. If a fume hood is not available

or if there is a risk of aerosolization, a NIOSH-

approved N95 or higher-rated respirator is

recommended.[6]

Footwear
Closed-toe shoes are mandatory in the

laboratory.[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental responsibility.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and quantity match the order.
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Store the compound in its original, tightly sealed container in a freezer at -20°C.[1]

Ensure the storage location is secure and clearly labeled.

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be performed in a

chemical fume hood to minimize inhalation risk.

Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

Use a dedicated, clean spatula and weighing paper.

To dissolve, add the solvent of choice (e.g., ethanol, DMSO, DMF) to the solid and mix

gently until fully dissolved.[1] Purging the solvent with an inert gas is recommended.[1]

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

Always wear the appropriate PPE as detailed in the table above.

Handle solutions with care to avoid spills and splashes.

Keep containers closed when not in use.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[8]

4. Disposal Plan:

Deuterated compounds are not radioactive and can generally be disposed of as standard

chemical waste.[2] However, due to the high cost of these materials, recycling should be

considered.
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Solid Waste: Uncontaminated materials such as weighing paper can be disposed of in the

regular trash. Contaminated solid waste (e.g., gloves, paper towels) should be placed in a

designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and experimental waste containing

Glycochenodeoxycholic acid-d4 should be collected in a clearly labeled, sealed

hazardous waste container. The container label should include the chemical name and

solvent.

Recycling: For larger quantities of deuterated waste, especially solvents, consider contacting

a specialized chemical waste disposal or recycling company. These companies may offer

services to recover and repurpose the deuterated material.[3][8][9]

Empty Containers: Triple-rinse the empty container with a suitable solvent. The rinsate

should be collected as hazardous waste. The rinsed container can then be disposed of in the

regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Workflow for Handling Glycochenodeoxycholic acid-d4
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Caption: Workflow for the safe handling of Glycochenodeoxycholic acid-d4 from receipt to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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